Cas no 528-21-2 (2,3,4-Trihydroxyacetophenone)

2,3,4-Trihydroxyacetophenone structure

Product Name:2,3,4-Trihydroxyacetophenone

CAS No:528-21-2

Molecular Formula:C₈H₈O₄

Molecular Weight:168.1467

MDL:MFCD00002193

CID:38029

PubChem ID:87576979

2,3,4-Trihydroxyacetophenone Properties

Names and Identifiers

- 2',3',4'-Trihydroxyacetophenone
- Gallacetophenone(2,3,4-Trihydroxy acetophenone)
- Gallacetophenone
- 2,3,4-Trihydroxyacetophenone
- 1-(2,3,4-Trihydroxyphenyl)ethanone
- 1-(2,3,4-trihydroxyphenl)ethanone
- 2,3,4-trihydropxyphenylethanone
- 4-Acetylpyrogallol
- Alizarin Yellow C
- alizarineyellowc
- EUGALLOL
- GALANTHAMINE
- Galloacetophenone
- Alizarine Yellow C
- Ethanone, 1-(2,3,4-trihydroxyphenyl)-
- C.I. 57000
- Acetophenone, 2',3',4'-trihydroxy-
- 1-(2,3,4-Trihydroxyphenyl)ethan-1-one
- 2,3,4-Trihydroxyacetophenone oxime
- XIROXSOOOAZHLL-UHFFFAOYSA-N
- C70E921C4P
- 1-acetyl-2,3,4-trihydroxybenzene
- Gallac
- +Expand
- MDL： MFCD00002193
- InChIKey： XIROXSOOOAZHLL-UHFFFAOYSA-N
- Inchi： 1S/C8H8O4/c1-4(9)5-2-3-6(10)8(12)7(5)11/h2-3,10-12H,1H3
- SMILES： O([H])C1C(=C(C([H])=C([H])C=1C(C([H])([H])[H])=O)O[H])O[H]

Computed Properties

Exact Mass: 168.04200
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 168.042259
Heavy Atom Count: 12
Complexity: 180
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: 45
Surface Charge: 0
Topological Polar Surface Area: 77.8

Experimental Properties

LogP: 1.00600
PSA: 77.76000
Merck: 4342
Refractive Index: 1.5090 (estimate)
Boiling Point: 257.07°C (rough estimate)
Melting Point: 169.0 to 173.0 deg-C
Flash Point: 208.7 °C
Color/Form: Not determined
Solubility: Not determined
Density: 1.3037 (rough estimate)

2,3,4-Trihydroxyacetophenone Security Information

Symbol: GHS07
RTECS：AN0527000
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Risk Phrases： R36/37/38
TSCA：Yes
HazardClass：IRRITANT

2,3,4-Trihydroxyacetophenone Customs Data

HS CODE：2914501900
Customs Data：

China Customs Code:
2914501900

Overview:

2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,3,4-Trihydroxyacetophenone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003FUX-5g	1-(2,3,4-Trihydroxyphenyl)ethanone	528-21-2	>98.0%(T)(HPLC)	5g	$36.00	2024-04-30
A2B Chem LLC	AB59721-1g	2',3',4'-Trihydroxyacetophenone	528-21-2	98%	1g	$17.00	2024-04-19
Aaron	AR003G39-5g	1-(2,3,4-Trihydroxyphenyl)ethanone	528-21-2	97%	5g	$5.00
Alichem	A019115836-100g	1-(2,3,4-Trihydroxyphenyl)ethanone	528-21-2	95%	100g	$349.80	2023-09-01
Apollo Scientific	BIG1001-25g	Gallacetophenone	528-21-2		25g	£80.00	2023-08-31
Crysdot LLC	CD12064852-100g	1-(2,3,4-Trihydroxyphenyl)ethanone	528-21-2	95+%	100g	$330	2024-07-24
Enamine	EN300-203349-0.05g	1-(2,3,4-trihydroxyphenyl)ethan-1-one	528-21-2	94%	0.05g	$19.0
eNovation Chemicals LLC	D755153-100g	1-(2,3,4-Trihydroxyphenyl)ethanone	528-21-2	98.0%	100g	$240	2022-10-11
Key Organics Ltd	BS-3913-1MG	1-(2,3,4-trihydroxyphenyl)ethanone	528-21-2	>90%	1mg	£37.00	2023-09-09
OTAVAchemicals	1392607-1G	1-(2,3,4-trihydroxyphenyl)ethan-1-one	528-21-2	95%	1G	$100	2023-07-10

2,3,4-Trihydroxyacetophenone Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:528-21-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI CHUANG SAI Technology Co., Ltd.

Audited Supplier

(CAS:528-21-2)

MR./MRS.:LING DU

Phone:15021221957

Email:order@canspecsci.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:528-21-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Cas no 528-21-2 (2,3,4-Trihydroxyacetophenone)

2,3,4-Trihydroxyacetophenone Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,3,4-Trihydroxyacetophenone Security Information

2,3,4-Trihydroxyacetophenone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,3,4-Trihydroxyacetophenone Price

2,3,4-Trihydroxyacetophenone Suppliers

2,3,4-Trihydroxyacetophenone Related Literature

Related Categories

528-21-2 (2,3,4-Trihydroxyacetophenone) Related Products